Cas no 2138361-11-0 (6-chlorospiro2.5octane-6-carbonyl chloride)

• Product Name: 6-chlorospiro2.5octane-6-carbonyl chloride
• CAS No: 2138361-11-0
• MF: C₉H₁₂Cl₂O
• MW: 207.096981048584
• CID: 5978019
• PubChem ID: 165485832
• Update Time: 2025-05-22

6-chlorospiro2.5octane-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-chlorospiro2.5octane-6-carbonyl chloride
• EN300-1122667
• 6-chlorospiro[2.5]octane-6-carbonyl chloride
• 2138361-11-0

• Inchi： 1S/C9H12Cl2O/c10-7(12)9(11)5-3-8(1-2-8)4-6-9/h1-6H2
• InChI Key： ANCWOOFDMQJLDH-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)Cl)CCC2(CC1)CC2

Computed Properties

• Exact Mass: 206.0265204g/mol
• Monoisotopic Mass: 206.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-chlorospiro2.5octane-6-carbonyl chloride

Recent Advances in the Application of 6-Chlorospiro[2.5]octane-6-carbonyl Chloride (CAS: 2138361-11-0) in Chemical Biology and Pharmaceutical Research

6-Chlorospiro[2.5]octane-6-carbonyl chloride (CAS: 2138361-11-0) is a specialized spirocyclic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique spiro[2.5]octane scaffold and reactive carbonyl chloride group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The structural rigidity imparted by the spirocyclic framework, combined with the electrophilic reactivity of the carbonyl chloride moiety, makes this compound a valuable building block for the construction of complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-chlorospiro[2.5]octane-6-carbonyl chloride in the synthesis of covalent inhibitors targeting cysteine proteases. Researchers successfully employed this compound as a key intermediate in developing irreversible inhibitors with enhanced selectivity profiles. The study highlighted the compound's ability to maintain spatial orientation of functional groups critical for target engagement while providing a stable platform for covalent bond formation with the active site cysteine residue. These findings suggest promising applications in the treatment of parasitic infections and certain cancers where cysteine proteases play pathogenic roles.

In parallel developments, synthetic methodologies utilizing 6-chlorospiro[2.5]octane-6-carbonyl chloride have been refined to improve yield and scalability. A recent publication in Organic Process Research & Development (2024) described an optimized continuous flow process for the large-scale production of this intermediate, addressing previous challenges associated with its thermal instability. The new protocol employs low-temperature microreactor technology to achieve consistent product quality with reduced byproduct formation, potentially enabling broader industrial adoption of this valuable synthetic building block.

Structural biology studies have also benefited from applications of derivatives of 6-chlorospiro[2.5]octane-6-carbonyl chloride. Crystallographic analyses published in Acta Crystallographica Section D (2023) utilized analogs of this compound as heavy-atom derivatives for phase determination in protein structure elucidation. The rigid spirocyclic structure was found to provide excellent diffraction properties while minimizing conformational flexibility that can complicate structural interpretation. This application expands the compound's utility beyond synthetic chemistry into structural biology and drug design.

Emerging research directions include the exploration of 6-chlorospiro[2.5]octane-6-carbonyl chloride in the development of PROTACs (Proteolysis Targeting Chimeras). Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated successful incorporation of this scaffold into bifunctional molecules designed to target estrogen receptor degradation. The spirocyclic core was shown to provide optimal linker geometry for simultaneous engagement of the target protein and E3 ubiquitin ligase, suggesting potential applications in targeted protein degradation strategies for cancer therapy.

As research progresses, safety and handling considerations for 6-chlorospiro[2.5]octane-6-carbonyl chloride remain an important focus. Recent toxicological assessments published in Chemical Research in Toxicology (2024) have characterized its reactivity profile and recommended handling protocols to minimize exposure risks. These studies complement the growing body of synthetic applications by providing essential safety data for researchers working with this reactive intermediate in both academic and industrial settings.